Cas no 2060047-05-2 (2,2,2-trifluoroethyl N-(cyanocarbonyl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(cyanocarbonyl)carbamate
• CAS No: 2060047-05-2
• MF: C₅H₃F₃N₂O₃
• MW: 196.084131479263
• MDL: MFCD30477250
• CID: 5154035
• PubChem ID: 125426372
• Update Time: 2025-07-20

2,2,2-trifluoroethyl N-(cyanocarbonyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(cyanocarbonyl)-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl N-(cyanocarbonyl)carbamate

• MDL： MFCD30477250
• Inchi： 1S/C5H3F3N2O3/c6-5(7,8)2-13-4(12)10-3(11)1-9/h2H2,(H,10,11,12)
• InChI Key： GPTQUCLSJCEFIM-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)(=O)NC(C#N)=O

Additional information on 2,2,2-trifluoroethyl N-(cyanocarbonyl)carbamate

Comprehensive Overview of 2,2,2-Trifluoroethyl N-(Cyanocarbonyl)Carbamate (CAS No. 2060047-05-2)

2,2,2-Trifluoroethyl N-(cyanocarbonyl)carbamate (CAS No. 2060047-05-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoroethyl and cyanocarbonyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining carbamate and cyanocarbonyl moieties, enables applications in drug discovery, particularly in the development of enzyme inhibitors and prodrugs. Researchers are increasingly exploring its potential due to its stability and reactivity under mild conditions.

The compound’s CAS number 2060047-05-2 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. In recent years, the demand for fluorinated compounds like 2,2,2-trifluoroethyl derivatives has surged, driven by their enhanced metabolic stability and lipophilicity—key traits for improving drug bioavailability. This aligns with the growing focus on green chemistry and sustainable synthesis methods, as industries seek eco-friendly alternatives to traditional reagents.

One of the most searched questions related to this compound is: "What are the applications of 2,2,2-trifluoroethyl N-(cyanocarbonyl)carbamate in medicinal chemistry?" Studies highlight its role as a building block for peptide mimetics and small-molecule therapeutics, particularly in targeting proteases and kinases. Its trifluoroethyl group is prized for its ability to modulate electronic and steric properties, making it invaluable in rational drug design. Additionally, the cyanocarbonyl moiety offers a handle for further functionalization, enabling the creation of diverse molecular libraries.

From an industrial perspective, 2,2,2-trifluoroethyl N-(cyanocarbonyl)carbamate is synthesized via scalable routes, often involving carbamoylation of 2,2,2-trifluoroethanol with cyanocarbonyl precursors. Optimizing its production has become a hot topic, with researchers investigating catalytic methods to reduce waste and energy consumption. This resonates with the broader trend of process intensification in chemical manufacturing, a frequent search term among engineers and chemists.

Another trending discussion revolves around the compound’s safety profile and handling guidelines. While not classified as hazardous under major regulatory frameworks, proper storage in anhydrous conditions is recommended to prevent hydrolysis of its functional groups. This practical insight addresses common queries like "How to store 2,2,2-trifluoroethyl carbamate derivatives?"—a frequent concern among laboratory personnel.

In agrochemical applications, 2,2,2-trifluoroethyl N-(cyanocarbonyl)carbamate has shown promise as a precursor for herbicides and fungicides. Its fluorine atoms enhance membrane permeability, a sought-after feature in crop protection agents. This aligns with the rising interest in precision agriculture, where efficiency and environmental impact are paramount. Searches for "fluorine in agrochemicals" have spiked, reflecting this niche’s relevance.

Analytical characterization of the compound typically involves NMR spectroscopy and mass spectrometry, techniques frequently searched by quality control professionals. The distinct 19F NMR signal of the trifluoroethyl group serves as a diagnostic marker, simplifying purity assessments. Such details cater to audiences seeking technical protocols for compound verification.

Looking ahead, 2,2,2-trifluoroethyl N-(cyanocarbonyl)carbamate is poised to play a pivotal role in advancing bioconjugation strategies, a trending topic in biopharmaceuticals. Its ability to form stable linkages with biomolecules makes it a candidate for antibody-drug conjugates (ADCs), addressing searches like "carbamates in bioconjugation." This intersection of chemistry and biology underscores its multidisciplinary appeal.

In summary, CAS No. 2060047-05-2 represents a fusion of innovation and practicality, bridging gaps between academic research and industrial applications. Its adaptability to green synthesis, drug development, and agrochemical innovation ensures its enduring relevance in the scientific community.